Cas no 1082843-26-2 (3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1082843-26-2
• MF: C₁₁H₁₃N₃O₂S₂
• MW: 283.369819402695
• CID: 5954939
• PubChem ID: 28343266
• Update Time: 2025-06-25

3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide
• 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzenesulfonamide
• 3-(2-aminothiazol-4-yl)-N,N-dimethylbenzenesulfonamide
• 1082843-26-2
• AKOS024627831
• F2158-1760

• Inchi： 1S/C11H13N3O2S2/c1-14(2)18(15,16)9-5-3-4-8(6-9)10-7-17-11(12)13-10/h3-7H,1-2H3,(H2,12,13)
• InChI Key： UEPJPFQJMDNMLN-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=CC(C2=CSC(N)=N2)=C1

Computed Properties

• Exact Mass: 283.04491901g/mol
• Monoisotopic Mass: 283.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide

3-(2-Amino-1,3-Thiazol-4-Yl)-N,N-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1082843-26-2, known as 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a thiazole ring, making it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the sulfonamide group in this compound further enhances its pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders.

The synthesis of 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization to introduce the sulfonamide group and subsequent modifications to achieve the desired stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, ensuring high yields and purity.

In terms of biological activity, this compound has shown promising results in vitro assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo experiments in animal models have indicated that it may possess anti-inflammatory and analgesic properties without significant adverse effects.

The structural versatility of 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in coordination chemistry and catalysis. Furthermore, researchers have explored its application as a building block for constructing advanced materials with tailored electronic and optical properties.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed under various conditions. Studies suggest that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are crucial for ensuring sustainable practices during its production and disposal.

In conclusion, 3-(2-amino-1,3-thiazol-4-yl)-N,N-dimethylbenzene-1-sulfonamide represents a significant advancement in chemical research. Its unique structure, coupled with promising biological activity and versatile applications, positions it as a key molecule for future innovations in medicine and materials science. Continued research into its properties and potential uses will undoubtedly unlock new opportunities for its utilization across diverse industries.